Cas no 84604-85-3 (Phenol,4-bromo-2-(4-nitrophenoxy)-)

• Product Name: Phenol,4-bromo-2-(4-nitrophenoxy)-
• CAS No: 84604-85-3
• MF: C₁₂H₈BrNO₄
• MW: 310.100222587585
• CID: 722559
• PubChem ID: 3020004
• Update Time: 2025-04-19

Phenol,4-bromo-2-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-bromo-2-(4-nitrophenoxy)-
• 4-bromo-2-(4-nitrophenoxy)phenol
• EINECS 283-369-2
• NS00038579
• 84604-85-3
• DTXSID70233601

• Inchi： 1S/C12H8BrNO4/c13-8-1-6-11(15)12(7-8)18-10-4-2-9(3-5-10)14(16)17/h1-7,15H
• InChI Key： YMBWRALKQKZRIV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC1C=CC(=CC=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 308.96367
• Monoisotopic Mass: 308.96367
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3
• XLogP3: 3.6

Experimental Properties

• Density: 1.662
• Boiling Point: 382.6°C at 760 mmHg
• Flash Point: 185.2°C
• Refractive Index: 1.659